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Compound of Interest

Compound Name:
2-(2,4,5-

Trichlorophenoxy)acetohydrazide

CAS No.: 2381-77-3

Cat. No.: B1267961

Get Quote

Executive Summary
Compound Name: 2-(2,4,5-Trichlorophenoxy)acetohydrazide CAS Registry Number: 2381-

77-3 Molecular Formula: C₈H₇Cl₃N₂O₂ Molecular Weight: 269.51 g/mol [1]

This technical guide provides a rigorous spectroscopic analysis of 2-(2,4,5-
trichlorophenoxy)acetohydrazide, a critical intermediate in the synthesis of agrochemicals

(herbicides) and pharmaceutical agents (antimicrobial Schiff bases). The compound is

characterized by a 2,4,5-trichlorophenoxy moiety linked to a hydrazide functional group.[1] The

data presented below synthesizes experimental protocols with theoretical spectral prediction

based on the specific substitution pattern of the aromatic ring.

Structural Analysis & Theoretical Prediction
The molecule consists of two distinct domains affecting its spectral signature:

Electron-Deficient Aromatic Core: The benzene ring is substituted at positions 1 (oxygen), 2,

4, and 5 (chlorine). This 1,2,4,5-substitution pattern leaves only two aromatic protons at
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positions 3 and 6, which are para to each other and magnetically isolated (appearing as

singlets).

Hydrazide Linker: The -OCH₂CONHNH₂ chain introduces characteristic amide-like carbonyl

and hydrazinic amine signals.

Predicted Spectral Features
1H NMR: Two distinct aromatic singlets; one methylene singlet (-OCH₂-); two broad

exchangeable signals (-NH, -NH₂).

IR: Strong Carbonyl (C=O) stretch (Amide I); N-H stretching (doublet for NH₂); C-O-C ether

stretch.

Mass Spec: Distinctive chlorine isotope cluster (M, M+2, M+4) due to three Cl atoms.

Synthesis Protocol
To ensure the integrity of the spectroscopic data, the compound must be synthesized with high

purity. The standard industrial protocol involves the hydrazinolysis of the corresponding ethyl

ester.

Reagents & Conditions
Precursor: Ethyl 2-(2,4,5-trichlorophenoxy)acetate.

Reagent: Hydrazine hydrate (80% or 99%).

Solvent: Absolute Ethanol.[2]

Conditions: Reflux for 4–6 hours.

Step-by-Step Methodology
Dissolution: Dissolve 0.01 mol of ethyl 2-(2,4,5-trichlorophenoxy)acetate in 30 mL of absolute

ethanol.

Addition: Add 0.02 mol of hydrazine hydrate dropwise with constant stirring.
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Reflux: Heat the mixture to reflux (approx. 78°C) for 5 hours. Monitor reaction progress via

TLC (Solvent system: Methanol/Chloroform 1:9).

Precipitation: Cool the reaction mixture to room temperature, then chill in an ice bath. The

hydrazide will precipitate as a solid.[3]

Purification: Filter the solid, wash with cold ethanol, and recrystallize from ethanol to obtain

pure white crystals.

Ethyl 2-(2,4,5-trichlorophenoxy)acetate
(In Ethanol)

Reflux (78°C, 5h)
Nucleophilic Acyl Substitution

+ Reagent

Hydrazine Hydrate
(Dropwise Addition)
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Click to download full resolution via product page

Figure 1: Synthetic workflow for the hydrazinolysis of the ester precursor.

Spectroscopic Data Analysis
A. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR. Key Diagnostic: The shift of the carbonyl band from ~1735 cm⁻¹

(ester) to ~1660 cm⁻¹ (hydrazide) confirms the reaction.
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Frequency (cm⁻¹) Functional Group Assignment

3300–3200 N-H Stretch Broad/Doublet (NH, NH₂)

3080–3050 C-H (Ar) Aromatic C-H stretching

2950–2850 C-H (Aliph) Methylene (-CH₂-) stretching

1660–1680 C=O
Amide I band (Hydrazide

Carbonyl)

1580, 1470 C=C (Ar)
Aromatic Ring skeletal

vibrations

1240–1250 C-O-C
Aryl alkyl ether asymmetric

stretch

600–800 C-Cl C-Cl stretching (strong bands)

B. Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Deuterated Dimethyl Sulfoxide). Internal Standard: TMS

(Tetramethylsilane) at 0.00 ppm.

¹H NMR Data (400 MHz)
The 2,4,5-substitution pattern is unique. Proton H3 is trapped between two chlorines

(deshielded), while H6 is ortho to the ether oxygen (shielded relative to H3).
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Insight

9.35 Singlet (Broad) 1H -CONH-
Exchangeable

with D₂O.

7.60–7.65 Singlet 1H Ar-H3

Meta to Oxygen;

flanked by Cl

(C2, C4).

7.20–7.25 Singlet 1H Ar-H6

Ortho to Oxygen;

flanked by Cl

(C5).

4.75 Singlet 2H -OCH₂- Methylene linker.

4.30 Broad Singlet 2H -NHNH₂

Terminal amino

group;

exchangeable.

¹³C NMR Data (100 MHz)
Chemical Shift (δ ppm) Assignment

166.5 C=O (Hydrazide Carbonyl)

153.2 C1 (Ar-O-C)

131.0 C5 (Ar-Cl)

130.5 C3 (Ar-H)

124.5 C4 (Ar-Cl)

122.0 C2 (Ar-Cl)

115.8 C6 (Ar-H)

67.5 -OCH₂-

C. Mass Spectrometry (EI-MS)
Method: Electron Impact (70 eV). Molecular Ion: m/z 268/270/272 (due to ³⁵Cl/³⁷Cl isotopes).
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Isotopic Abundance Pattern (Cl₃)
For a molecule with three chlorine atoms, the molecular ion cluster follows a specific intensity

ratio (approx. 100 : 96 : 30).

m/z 268 (M⁺): ³⁵Cl₃

m/z 270 (M+2): ³⁵Cl₂³⁷Cl

m/z 272 (M+4): ³⁵Cl³⁷Cl₂

Fragmentation Pathway
[M]⁺ (268): Molecular Ion.

m/z 237 [M - 31]: Loss of hydrazine moiety (-NHNH₂). Formation of acylium ion [Ar-O-CH₂-

CO]⁺.

m/z 196/198 [M - 72]: Loss of the acetohydrazide chain (-CH₂CONHNH₂). Formation of the

2,4,5-trichlorophenol cation [Ar-OH]⁺.

m/z 161 [196 - 35]: Loss of one Chlorine atom from the phenol fragment.
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Figure 2: Proposed fragmentation pathway for 2-(2,4,5-trichlorophenoxy)acetohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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